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Compound of Interest

Compound Name: ML281

Cat. No.: B609135

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This document provides essential information and step-by-step guidance for the safe disposal
of ML281, a potent and selective inhibitor of Serine/threonine kinase 33 (STK33).

Summary of Key Information

The following table summarizes essential data for ML281. This information is crucial for
understanding the chemical's properties and for making informed decisions regarding its
handling and disposal.

Property Value Reference

N-(2-(3-0x0-3,4-
dihydroquinoxalin-2-yl)-4-

Chemical Name ) yered .y) [11[2]
(isopropyl)phenyl)thiophene-2-

carboxamide

CAS Number 1404437-62-2 [3]
Molecular Formula C22H19N302S [3]
Molecular Weight 389.47 g/mol [3]
Appearance Solid [4]
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Disposal Procedures

The disposal of ML281 must be conducted in accordance with all applicable federal, state, and
local regulations. As a solid chemical compound used in research, it should be treated as
chemical waste.

Step 1: Personal Protective Equipment (PPE)

Before handling ML281 for disposal, ensure you are wearing the appropriate Personal
Protective Equipment (PPE). This includes:

o Safety Glasses: To protect your eyes from any potential splashes or airborne patrticles.
o Gloves: Chemical-resistant gloves are necessary to prevent skin contact.

o Lab Coat: A standard laboratory coat should be worn to protect your clothing and skin.
Step 2: Waste Collection

¢ Solid Waste: Collect unadulterated ML281 powder and any materials contaminated with the
solid (e.g., weighing paper, contaminated gloves) in a designated and clearly labeled
hazardous waste container. The container should be compatible with chemical waste and
have a secure lid.

e Solutions: If ML281 has been dissolved in a solvent (e.g., DMSO), the resulting solution
must be disposed of as liquid chemical waste. Collect the solution in a sealed, properly
labeled container. Do not mix with other incompatible waste streams.

Step 3: Labeling
Properly label the waste container with the following information:
e The words "Hazardous Waste"

¢ The full chemical name: N-(2-(3-0x0-3,4-dihydroquinoxalin-2-yl)-4-
(isopropyl)phenyl)thiophene-2-carboxamide

e The concentration (if in solution)
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e The date of accumulation
e The name of the principal investigator or laboratory contact
Step 4: Storage

Store the sealed and labeled waste container in a designated satellite accumulation area within
the laboratory. This area should be secure and away from general laboratory traffic.

Step 5: Final Disposal

Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
contractor. Do not dispose of ML281 down the drain or in the regular trash.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of ML281.

Wear Appropriate PPE Properly Label Container Store in Designated Contact EHS for Pickup
(Gloves, Goggles, Lab Coat) (Name, Date, Hazard) Satellite Accumulation Area and Final Disposal

Collect Liquid Waste
in Labeled Container

Click to download full resolution via product page
Caption: Logical workflow for the proper disposal of ML281.

Disclaimer: This information is intended as a general guide. Always consult the Safety Data
Sheet (SDS) provided by the supplier and your institution's specific waste disposal protocols
before handling and disposing of any chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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